Cas no 66040-54-8 (α-Methyl-2-furanethanol)

• Product Name: α-Methyl-2-furanethanol
• CAS No: 66040-54-8
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD15145897
• CID: 1057250
• PubChem ID: 10855456
• Update Time: 2025-10-21

α-Methyl-2-furanethanol Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-2-yl)propan-2-ol
• alpha-Methyl-2-furanethanol
• PGFZSINXOZLDPL-UHFFFAOYSA
• (S)-1-(Furan-2-yl)propan-2-ol
• furfuryl-1-ethanol
• 2-Furanethanol, a-methyl-
• alpha -Methyl-2-furanethanol
• 1-(2-furyl)-propan-2-ol
• 1-(furan-2-yl)-propan-2-ol
• PGFZSINXOZLDPL-UHFFFAOYSA-
• PGFZSINXOZLDPL-UHFFFAOYSA-N
• 6519AJ
• TRA0085187
• SY021784
• InChI=1/C7H10O2/c1-6(8)5-7-3-2-4-9-7/h2-4,6,8H,5H2,1H3
• α-Methyl-2-furanethanol

• MDL： MFCD15145897
• Inchi： 1S/C7H10O2/c1-6(8)5-7-3-2-4-9-7/h2-4,6,8H,5H2,1H3
• InChI Key： PGFZSINXOZLDPL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC(C)O

Computed Properties

• Exact Mass: 126.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• XLogP3: 1.6
• Topological Polar Surface Area: 33.4

Experimental Properties

• PSA: 33.37000
• LogP: 1.20290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on α-Methyl-2-furanethanol

α-Methyl-2-furanethanol (CAS No. 66040-54-8): A Versatile Intermediate in Modern Chemical Biology

α-Methyl-2-furanethanol, identified by its Chemical Abstracts Service number CAS No. 66040-54-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic alcohol, characterized by a furan ring substituted with a methyl group at the α-position and a hydroxyl group at the β-position, has garnered considerable attention due to its versatile structural and functional properties.

The compound's unique structural framework makes it a valuable intermediate in the synthesis of various biologically active molecules. Its furan core, a five-membered aromatic ring containing two oxygen atoms, provides a stable scaffold that can be modified through diverse chemical reactions. The presence of both hydroxyl and alkyl groups allows for further functionalization, enabling the creation of complex derivatives with tailored biological activities.

In recent years, α-Methyl-2-furanethanol has been extensively explored in the development of novel therapeutic agents. Its derivatives have shown promise in several pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer therapies. The compound's ability to act as a precursor for synthesizing heterocyclic compounds has made it particularly relevant in medicinal chemistry.

One of the most compelling aspects of α-Methyl-2-furanethanol is its role in the synthesis of bioactive molecules that mimic natural products. Researchers have leveraged its structural motifs to develop inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, derivatives of this compound have been investigated for their potential to modulate kinases and other enzymes critical in cellular signaling cascades.

The furan ring in α-Methyl-2-furanethanol is particularly noteworthy for its ability to engage in hydrogen bonding interactions, making it an excellent candidate for designing molecules with high binding affinity to biological targets. This property has been exploited in the development of small-molecule probes used in drug discovery pipelines. Additionally, the compound's solubility characteristics make it suitable for formulation as an active pharmaceutical ingredient (API) in various dosage forms.

Recent advancements in synthetic methodologies have further enhanced the utility of CAS No. 66040-54-8. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient preparation of enantiomerically pure derivatives of this compound. These advancements have not only improved yield but also allowed for greater control over stereochemistry, which is crucial for biological activity.

The pharmaceutical industry has also recognized the potential of α-Methyl-2-furanethanol as a building block for drug candidates. Its derivatives have been incorporated into libraries used for high-throughput screening (HTS) to identify novel therapeutic agents. The compound's structural diversity and functional flexibility make it an attractive choice for medicinal chemists seeking to develop innovative treatments.

Beyond its applications in drug discovery, CAS No. 66040-54-8 has found utility in other areas of chemical biology. For example, it has been used as a precursor in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. These tools are essential for constructing complex molecules with high enantioselectivity, which is often required for optimal biological activity.

The environmental impact of synthesizing and using α-Methyl-2-furanethanol is another area of interest. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader trends in sustainable chemistry aimed at making pharmaceutical production more environmentally friendly.

In conclusion, α-Methyl-2-furanethanol represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it indispensable for synthesizing biologically active molecules across various therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of innovation in drug discovery and chemical biology.